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Compound of Interest

Compound Name: Methyl 3-methoxypropionate

Cat. No.: B1294447

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Methyl 3-methoxypropionate, specifically its boiling point and density. The information is
compiled from various sources to ensure accuracy and relevance for scientific and research
applications.

Physical Properties Data

The following table summarizes the quantitative physical properties of Methyl 3-
methoxypropionate.

Physical Property Value Conditions
Boiling Point 142-143 °C At 760 mmHg[1]
144 °C Not specified

Density 1.009 g/mL At 25 °C[1]

1.01 g/mL Not specified

Experimental Protocols

Detailed experimental protocols for the determination of the boiling point and density of Methyl
3-methoxypropionate are not readily available in the public domain. However, standard
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methodologies for determining these properties for liquid esters are well-established.
Boiling Point Determination (General Protocol)

The boiling point of a liquid can be determined using several methods, including distillation and
the Thiele tube method. The distillation method is suitable when a larger quantity of the
substance is available for purification.

o Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distilling flask,
a condenser, a receiving flask, and a thermometer. The thermometer bulb should be
positioned just below the side arm of the distilling flask to accurately measure the
temperature of the vapor that is in equilibrium with the boiling liquid.

e Procedure:

o The liquid sample (Methyl 3-methoxypropionate) is placed in the distilling flask along
with boiling chips to ensure smooth boiling.

o The flask is heated gently.

o As the liquid bolils, the vapor travels into the condenser, where it is cooled and condenses
back into a liquid, which is then collected in the receiving flask.

o The temperature is recorded when the distillation rate is steady and the thermometer
reading is constant. This constant temperature is the boiling point of the liquid.

Density Determination (General Protocol)

The density of a liquid can be determined using a pycnometer or a graduated cylinder and a
balance. The pycnometer method offers higher precision.

o Apparatus: A pycnometer (a flask with a specific volume), a balance, and a thermostatically
controlled water bath.

e Procedure:

o The empty pycnometer is cleaned, dried, and weighed.
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The pycnometer is then filled with the liquid sample (Methyl 3-methoxypropionate) and

placed in a water bath at a specific temperature (e.g., 25 °C) until it reaches thermal
equilibrium.

o Any excess liquid is removed, and the outside of the pycnometer is carefully dried.

o The filled pycnometer is weighed.

o The weight of the liquid is determined by subtracting the weight of the empty pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Synthesis Workflow

The following diagram illustrates a common industrial synthesis method for Methyl 3-
methoxypropionate, which involves the Michael addition of methanol to methyl acrylate.
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Caption: Workflow for the synthesis of Methyl 3-methoxypropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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